2-(4-fluorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(4-fluorobenzoyl)amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C16H16FN3O2S.ClH/c1-20-7-6-11-12(8-20)23-16(13(11)14(18)21)19-15(22)9-2-4-10(17)5-3-9;/h2-5H,6-8H2,1H3,(H2,18,21)(H,19,22);1H
• InChI Key: DBPGKWBTCQIROS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C16H17ClFN3O2S
• Molecular Weight: 369.8 g/mol

Description

“2-(4-fluorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride” is a chemical compound with the molecular formula C16H17ClFN3O2S. It’s a substituted pyridine, which is a class of compounds known for their diverse functional groups and significant presence in numerous bioactive molecules.

Synthesis Analysis

The synthesis of substituted pyridines, like the compound , often involves the introduction of various bio-relevant functional groups to the pyridine core. A common method involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of this compound, as with other substituted pyridines, can be modified by introducing various functional groups into the pyridine scaffold. This allows for the enhancement of the biological activities and physical properties of pyridine analogs.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-(4-fluorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, focusing on six unique applications:

Kinase Inhibition

2-(4-fluorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride: has shown potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling and regulation. This compound’s structure allows it to interact with the ATP-binding sites of kinases, inhibiting their activity. .

Anticancer Activity

Research has indicated that derivatives of the thieno[2,3-c]pyridine scaffold, including 2-(4-fluorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride , exhibit significant anticancer properties. .

Antimicrobial Properties

This compound has also been studied for its antimicrobial properties. It has shown effectiveness against a range of bacterial and fungal pathogens. The mechanism involves disrupting the cell membrane integrity of the microbes, leading to their death. .

Anti-inflammatory Effects

2-(4-fluorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride: has demonstrated anti-inflammatory effects in various studies. It can inhibit the production of pro-inflammatory cytokines, which are signaling molecules that mediate inflammation. .

Drug Development

Given its diverse biological activities, 2-(4-fluorobenzamido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is a valuable scaffold in drug development. Its ability to be modified and optimized for different targets makes it a versatile starting point for creating new therapeutic agents.

Synthesis of thieno[2,3-c]pyridine derived GRK2 inhibitorsPyridine: the scaffolds with significant clinical diversity4-Arylthieno[2,3-b]pyridine-2-carboxamides Are a New Class of Antimicrobial AgentsDiscovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazine derivatives as anti-inflammatory agents : Neuroprotective effects of thieno[2,3-c]pyridine derivatives : Antiviral activity of thieno[2,3-c]pyridine derivatives : Enzyme inhibition by thieno[2,3-c]pyridine derivatives : Drug development using thieno[2,3-c]pyridine derivatives

Future Directions

The future directions in the research and development of such compounds involve the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold, which is highly needed in medicinal and agricultural chemistry. This would allow for the creation of more biologically relevant molecules and direct drug/natural product conjugation.